Cas no 12298-68-9 (Potassium triiodide)

• Product Name: Potassium triiodide
• CAS No: 12298-68-9
• MF: I₃K
• MW: 419.811717987061
• CID: 144388
• PubChem ID: 105053
• Update Time: 2025-04-19

Potassium triiodide Chemical and Physical Properties

Names and Identifiers

• Potassium triiodide
• GRAM'S IODINE FOR MICROSCOPY FOR MICROSCOPICAL STAINING
• EINECS 235-567-5
• GRAM'S IODINE
• Iodine aqueous
• Iodine-potassium iodide
• Lugol's iodine
• Lugol's solution
• Microiodide
• UNII-T66M6Y3KSA
• POTASSIUM TRIIODIDE [MI]
• potassium;triiodide
• Iodine and potassium iodide
• C08040
• Lugols strong iodine
• DTXSID90228534
• CHEBI:5948
• T66M6Y3KSA
• Q23951957
• D00860
• DKNPRRRKHAEUMW-UHFFFAOYSA-N
• 12298-68-9
• BOUCHARDAT'S REAGENT
• Potassium iodide (K(I3))
• DTXCID40151025

• Inchi： 1S/I3.K/c1-3-2;/q-1;+1
• InChI Key： DKNPRRRKHAEUMW-UHFFFAOYSA-N
• SMILES： [I-](I)I.[K+]

Computed Properties

• Exact Mass: 419.67700
• Monoisotopic Mass: 419.6771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 3.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.007 g/mL at 20 °C
• Refractive Index: n20/D 1.335
• PSA: 0.00000
• LogP: -1.22460

Potassium triiodide Security Information

• WGK Germany：1
• FLUKA BRAND F CODES：8